Cas no 2646-90-4 (2,5-Difluorobenzaldehyde)

• Product Name: 2,5-Difluorobenzaldehyde
• CAS No: 2646-90-4
• MF: C₇H₄F₂O
• MW: 142.102869033813
• MDL: MFCD00010327
• CID: 43283
• PubChem ID: 24856060
• Update Time: 2025-07-22

2,5-Difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorobenzaldehyde
• 2,5-Difluoro-benzaldehyde
• 2,4-DIFLUOROBENZAMIDOXIME
• 2,5-Difluor-benzaldehyd
• 2,5-fluorobenzaldehyde
• 5-fluoro-2-fluorobenzaldehyde
• Benzaldehyde, 2,5-difluoro-
• 2,5-difluoro benzaldehyde
• VVVOJODFBWBNBI-UHFFFAOYSA-N
• 2,5 - Difluorobenzaldehyde
• PubChem1437
• 2,5 difluorobenzaldehyde
• KSC207Q0F
• VVVOJODFBWBNBI-UHFFFAOYSA-
• BCP24600
• STK801356
• SBB006570
• BBL005356
• LF10730
• A
• DTXSID30181058
• AC-3834
• PS-9012
• SY005567
• F2190-0610
• AM20061161
• InChI=1/C7H4F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-4H
• AKOS005063941
• 2646-90-4
• MFCD00010327
• FT-0610348
• Z385369882
• A5244
• D2637
• CS-W001258
• SCHEMBL65723
• EN300-40957
• J-507335
• 2,5-Difluorobenzaldehyde, 98%
• DTXCID40103549
• DB-023858
• 629-300-5
• FD64014

• MDL： MFCD00010327
• Inchi： 1S/C7H4F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-4H
• InChI Key： VVVOJODFBWBNBI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=O)F
• BRN： 2573664

Computed Properties

• Exact Mass: 142.02300
• Monoisotopic Mass: 142.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.308 g/mL at 25 °C(lit.)
• Boiling Point: 67-69 °C/17 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.498(lit.)
• PSA: 17.07000
• LogP: 1.77730
• Solubility: Not available
• Sensitiveness: Air Sensitive

2,5-Difluorobenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C(BD4213)
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,5-Difluorobenzaldehyde

Recent Advances in the Application of 2,5-Difluorobenzaldehyde (CAS: 2646-90-4) in Chemical Biology and Pharmaceutical Research

2,5-Difluorobenzaldehyde (CAS: 2646-90-4) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science intermediates. The presence of fluorine atoms at the 2 and 5 positions of the benzene ring imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

Recent studies have highlighted the role of 2,5-Difluorobenzaldehyde in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective EGFR inhibitors with improved pharmacokinetic profiles. The fluorine atoms enhance the binding affinity and metabolic stability of the resulting compounds, addressing some of the limitations observed in earlier generations of kinase inhibitors.

In addition to its pharmaceutical applications, 2,5-Difluorobenzaldehyde has been employed in the synthesis of fluorescent probes for bioimaging. A recent publication in ACS Chemical Biology detailed its use in creating turn-on fluorescent sensors for detecting reactive oxygen species (ROS) in live cells. The fluorinated aromatic core provides the necessary photophysical properties for high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in biological systems.

Another emerging area of research involves the use of 2,5-Difluorobenzaldehyde in the development of covalent inhibitors. A 2024 study in Angewandte Chemie reported its incorporation into covalent warheads that target cysteine residues in disease-relevant proteins. The electron-withdrawing effect of the fluorine atoms facilitates the formation of reversible covalent bonds, offering a promising strategy for modulating protein function with temporal control.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,5-Difluorobenzaldehyde. Recent advancements in continuous flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by improving yield and reducing waste. These methodological innovations are expected to further expand the accessibility and utility of this compound in industrial and academic settings.

In conclusion, 2,5-Difluorobenzaldehyde (CAS: 2646-90-4) continues to be a pivotal molecule in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it an indispensable tool for drug discovery and development. Future research is likely to explore its potential in new therapeutic areas, such as neurodegenerative diseases and infectious diseases, further solidifying its role in advancing human health.